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Compound of Interest

Allyltriphenylphosphonium
Compound Name:
bromide

Cat. No.: B072289

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for
Allyltriphenylphosphonium bromide (CAS No. 1560-54-9), a common reagent in organic
synthesis. The information is compiled and presented to meet the needs of laboratory
professionals, with a focus on quantitative data, experimental context, and clear visual
representations of key concepts.

Chemical Identification
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Identifier

Value

Chemical Name

Allyltriphenylphosphonium bromide

Synonyms

2-Propenyltriphenylphosphonium bromide,
Phosphonium, triphenyl-2-propenyl-, bromide[1]
[2]

CAS Number

1560-54-9[1][2]

Molecular Formula

C21H20BrP[1][2]

Molecular Weight

383.26 g/mol [2]

Chemical Structure

O .

Physicochemical Properties

The following table summarizes the key physicochemical properties of

Allyltriphenylphosphonium bromide.
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Property Value

Physical State Solid, powder[2]
Color White[3]

Odor Odorless|3]

Melting Point 222-225 °C (lit.)[2][4]
Water Solubility Decomposes[4]

- Stable under normal conditions; moisture
Stability N
sensitive[3]

Toxicological Data

The toxicological properties of Allyltriphenylphosphonium bromide have not been fully
investigated. The available acute toxicity data is presented below.

Test Species Route Value

LD50 Mouse Intravenous 22 mg/kg[4]

Note: No data is currently available for oral or dermal LD50 values.

Hazard Identification and GHS Classification

Allyltriphenylphosphonium bromide is classified as a hazardous substance. The GHS
classification is as follows:

Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation[5]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation[5]

Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[5]
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Signal Word: Warning[3]
Hazard Pictogram:
lalt text

Experimental Protocols

This section outlines the general methodologies for determining the key physicochemical and
toxicological properties cited in this guide.

Melting Point Determination (Based on OECD Guideline
102)

The melting point of Allyltriphenylphosphonium bromide is determined using the capillary
method as outlined in OECD Guideline 102.[6][7]

Sample Preparation: A small amount of the dry, powdered substance is packed into a
capillary tube.

o Apparatus: A calibrated melting point apparatus with a heating block and a thermometer is
used.

e Procedure: The capillary tube is placed in the heating block, and the temperature is raised at
a slow, controlled rate.

o Observation: The temperature at which the substance is observed to melt is recorded as the
melting point.

Water Solubility (General Method based on OECD
Guideline 105)

Given that Allyltriphenylphosphonium bromide decomposes in water, a precise water
solubility value is not applicable. The observation of decomposition is typically made using a
method similar to the flask method described in OECD Guideline 105.[8][9][10]

e Procedure: A specified amount of the substance is added to a known volume of distilled
water in a flask.
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» Equilibration: The mixture is agitated at a constant temperature for a defined period.

o Observation: The physical and chemical changes in the substance and the solution are
observed. For Allyltriphenylphosphonium bromide, this would involve noting the
decomposition of the solid.

Acute Intravenous Toxicity (General Methodology)

The reported LD50 value was likely determined using a method consistent with general
principles of acute toxicity testing, such as those that inform the development of OECD
guidelines (e.g., OECD 420, 423, 425 for oral toxicity).[11][12][13][14] A general protocol for an
intravenous study would involve:

Animal Model: A group of mice is selected for the study.

» Dose Preparation: The test substance is dissolved or suspended in a suitable vehicle for
injection.

o Administration: A single dose of the substance is administered to each animal via
intravenous injection.

o Observation: The animals are observed for a specified period (typically 14 days) for signs of
toxicity and mortality.

o LD50 Calculation: The dose that is lethal to 50% of the test population is calculated using
appropriate statistical methods.

Visualizations
Safe Handling Workflow

The following diagram outlines a logical workflow for the safe handling of
Allyltriphenylphosphonium bromide in a laboratory setting.
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Safe Handling Workflow for Allyltriphenylphosphonium Bromide
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Caption: Workflow for the safe handling of Allyltriphenylphosphonium bromide.
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Wittig Reaction Pathway

Allyltriphenylphosphonium bromide is a precursor to a Wittig reagent, which is used to
convert aldehydes and ketones into alkenes. The general mechanism is illustrated below.

Generalized Wittig Reaction Mechanism

Allyltriphenylphosphonium Strong Base
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Caption: The reaction pathway of the Wittig olefination.

Safe Handling and Storage Procedures
Engineering Controls
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e Work in a well-ventilated area.[15]
o Use a chemical fume hood for operations that may generate dust or aerosols.

o Ensure eyewash stations and safety showers are readily accessible.[15]

Personal Protective Equipment (PPE)

» Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[2]

o Respiratory Protection: If dust is generated and engineering controls are not sufficient, use a
NIOSH-approved respirator for dusts.[2]

Handling

e Avoid contact with skin, eyes, and clothing.[3]
e Avoid breathing dust.[15]
e Wash hands thoroughly after handling.[15]

o Keep away from incompatible materials such as strong oxidizing agents.[15]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

e The substance is moisture-sensitive; store accordingly.[3]

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician.
[15]

) Immediately wash off with soap and plenty of
Skin Contact o
water. Consult a physician.[15]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.[15]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[15]

Spill and Disposal Procedures
Spill Response

o Evacuate personnel from the area.
» Wear appropriate PPE.

e Sweep up the spilled solid, avoiding dust generation, and place it in a suitable, closed
container for disposal.

o Clean the spill area with soap and water.

Waste Disposal

» Dispose of waste in accordance with local, state, and federal regulations.
e Do not allow the material to enter drains or waterways.

This technical guide is intended to provide comprehensive safety information for
Allyltriphenylphosphonium bromide. It is essential to always consult the specific Safety Data
Sheet (SDS) provided by the supplier before handling any chemical and to be fully trained in
laboratory safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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